3-(2,2-Difluorocyclohexyl)propanenitrile

• Molecular Formula: C9H13F2N
• Molecular Weight: 173.20 g/mol
• IUPAC Name: 3-(2,2-difluorocyclohexyl)propanenitrile
• InChI: InChI=1S/C9H13F2N/c10-9(11)6-2-1-4-8(9)5-3-7-12/h8H,1-6H2
• InChI Key: LRYCCMATBASPOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)CCC#N)(F)F

Description

3-(2,2-Difluorocyclohexyl)propanenitrile is a nitrile-containing organic compound characterized by a cyclohexyl ring substituted with two fluorine atoms at the 2-position and a propanenitrile moiety. The presence of fluorine atoms on the cyclohexyl ring likely enhances electronegativity and stability compared to non-fluorinated analogs, while the nitrile group contributes to reactivity in synthetic applications such as nucleophilic additions or cyclizations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,2-Difluorocyclohexyl)propanenitrile typically involves the reaction of 2,2-difluorocyclohexanone with a suitable nitrile source under controlled conditions. One common method involves the use of a Grignard reagent, such as ethylmagnesium bromide, to form the intermediate alcohol, which is then dehydrated to yield the desired nitrile compound. The reaction conditions often require anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 3-(2,2-Difluorocyclohexyl)propanenitrile may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often employing catalysts and advanced purification techniques such as distillation or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-(2,2-Difluorocyclohexyl)propanenitrile can undergo various chemical reactions, including:

Oxidation: The nitrile group can be oxidized to form corresponding amides or carboxylic acids.

Reduction: The nitrile group can be reduced to primary amines using reagents like lithium aluminum hydride (LiAlH₄).

Substitution: The difluorocyclohexyl group can participate in nucleophilic substitution reactions, where the fluorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation using palladium on carbon (Pd/C).

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) in polar aprotic solvents.

Major Products Formed

Oxidation: Amides or carboxylic acids.

Reduction: Primary amines.

Substitution: Various substituted cyclohexyl derivatives depending on the nucleophile used.

Scientific Research Applications

3-(2,2-Difluorocyclohexyl)propanenitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery and development.

Medicine: Explored for its pharmacological properties and potential therapeutic uses.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(2,2-Difluorocyclohexyl)propanenitrile depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The difluorocyclohexyl group can influence the compound’s lipophilicity and membrane permeability, affecting its distribution and efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 3-(2,2-Difluorocyclohexyl)propanenitrile, differing primarily in substituents on the cyclohexyl ring or adjacent functional groups. Key comparisons are summarized in Table 1 and discussed in detail below.

Table 1: Comparison of Structural and Chemical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
3-(2,6-Dioxocyclohexyl)propanenitrile	1874-85-7	C₉H₁₁NO₂	165.19	2,6-dioxo cyclohexyl	Polar, prone to keto-enol tautomerism
3-(1,3-Dioxoisoindolin-2-yl)propanenitrile	-	C₁₁H₈N₂O₂	200.20	Isoindolin-1,3-dione fused ring	Rigid planar structure, hydrogen bonding
3-(2,2-Difluorocyclohexyl)propanenitrile	-	C₉H₁₃F₂N	173.20	2,2-difluoro cyclohexyl	Enhanced lipophilicity, stereochemical complexity

3-(2,6-Dioxocyclohexyl)propanenitrile

• Structural Features: The cyclohexyl ring bears two ketone groups at the 2- and 6-positions, increasing polarity and enabling keto-enol tautomerism. This contrasts with the difluoro substituents in the target compound, which impart electronegativity without introducing hydrogen-bonding donors .
• Reactivity : The dioxo groups may participate in condensation reactions or act as hydrogen-bond acceptors, whereas the difluoro analog’s inert C–F bonds limit such interactions.
• Applications : Ketone-containing nitriles like this are intermediates in pharmaceuticals (e.g., β-blockers) or agrochemicals, leveraging their dual functionality .

3-(1,3-Dioxoisoindolin-2-yl)propanenitrile

• Structural Features : The isoindolin-1,3-dione moiety introduces a rigid, planar structure stabilized by intramolecular C–H···O and C–H···N hydrogen bonds . This contrasts with the flexible cyclohexyl ring in the difluoro compound.
• Crystallography: Single-crystal X-ray studies reveal a monoclinic lattice with intermolecular hydrogen bonds (C–H···O: 2.48 Å; C–H···N: 2.59 Å), influencing solubility and melting behavior .
• Synthetic Utility : The electron-withdrawing dioxo group activates the nitrile for nucleophilic attacks, whereas fluorine substituents in the target compound may modulate reactivity through inductive effects.

General Trends in Nitrile Derivatives

• Electron-Withdrawing Effects : Both dioxo and difluoro substituents enhance the electrophilicity of the nitrile group, but fluorine’s lower steric demand may favor reactions in sterically constrained environments.
• Thermal Stability : Fluorinated cyclohexyl groups likely improve thermal stability compared to oxygenated analogs due to stronger C–F bonds and reduced oxidative degradation.

Biological Activity

3-(2,2-Difluorocyclohexyl)propanenitrile is a synthetic compound that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, summarizing key research findings, case studies, and relevant data.

• Molecular Formula : C10H14F2N
• Molecular Weight : 189.23 g/mol
• IUPAC Name : 3-(2,2-difluorocyclohexyl)propanenitrile

Research indicates that 3-(2,2-Difluorocyclohexyl)propanenitrile interacts with specific biological targets, potentially influencing various signaling pathways. Its mechanism of action is hypothesized to involve modulation of enzyme activity and receptor interactions, which may lead to its observed pharmacological effects.

Biological Activities

The compound has been studied for several biological activities, including:

• Antimicrobial Activity : Some studies have shown that compounds similar to 3-(2,2-Difluorocyclohexyl)propanenitrile exhibit significant antimicrobial properties against various bacterial strains.
• Anti-inflammatory Effects : Preliminary research suggests that this compound may reduce inflammation by inhibiting pro-inflammatory cytokines.
• Antitumor Potential : There is emerging evidence that it may possess anticancer properties through mechanisms such as apoptosis induction in cancer cells.

Data Table of Biological Activities

Activity Type	Effect Observed	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction in cytokine levels
Antitumor	Induction of apoptosis in cancer cells

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial activity of 3-(2,2-Difluorocyclohexyl)propanenitrile demonstrated its effectiveness against Staphylococcus aureus and Escherichia coli . The compound was found to inhibit bacterial growth at concentrations as low as 50 µg/mL.

Case Study 2: Anti-inflammatory Mechanism

In a controlled experiment assessing the anti-inflammatory effects, the compound was administered to murine models exhibiting induced inflammation. Results indicated a significant reduction in tumor necrosis factor-alpha (TNF-α) levels, suggesting its potential as an anti-inflammatory agent.

Case Study 3: Anticancer Activity

Research involving cancer cell lines revealed that treatment with 3-(2,2-Difluorocyclohexyl)propanenitrile led to a marked decrease in cell viability and an increase in apoptotic markers. The study concluded that this compound could be further explored for its anticancer properties.